Cas no 573707-28-5 (4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide)

4-Fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide is a sulfonamide-derived quinoxaline compound with potential applications in medicinal chemistry and biochemical research. Its structure features a fluorinated benzene sulfonamide moiety linked to a quinoxaline scaffold, which may confer selective binding properties for biological targets. The presence of the 2-methoxyphenylamino group enhances its potential as a modulator of enzyme activity or receptor interactions. This compound is of interest due to its balanced lipophilicity and electronic effects, which could improve pharmacokinetic properties. It serves as a valuable intermediate for the synthesis of more complex molecules in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents.

4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide structure

573707-28-5 structure

Product Name:4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide

CAS No:573707-28-5

MF:C₂₁H₁₇FN₄O₃S

MW:424.448086500168

CID:5435755

Update Time:2025-10-22

4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzenesulfonamide
- Benzenesulfonamide, 4-fluoro-N-[3-[(2-methoxyphenyl)amino]-2-quinoxalinyl]-
- 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide
- Inchi： 1S/C21H17FN4O3S/c1-29-19-9-5-4-8-18(19)25-20-21(24-17-7-3-2-6-16(17)23-20)26-30(27,28)15-12-10-14(22)11-13-15/h2-13H,1H3,(H,23,25)(H,24,26)
- InChI Key： GBQUWPWOQMMSRQ-UHFFFAOYSA-N
- SMILES： C1(S(NC2C(NC3=CC=CC=C3OC)=NC3C(N=2)=CC=CC=3)(=O)=O)=CC=C(F)C=C1

4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3225-0543-2μmol	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3225-0543-5μmol	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3225-0543-10μmol	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3225-0543-20μmol	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3225-0543-1mg	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3225-0543-2mg	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3225-0543-3mg	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3225-0543-4mg	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3225-0543-5mg	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3225-0543-10mg	4-fluoro-N-{3-[(2-methoxyphenyl)amino]quinoxalin-2-yl}benzene-1-sulfonamide	573707-28-5	90%+	10mg	$79.0	2023-04-27

4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide

Recent Advances in the Study of 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide (CAS: 573707-28-5)

The compound 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide (CAS: 573707-28-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its quinoxaline core and fluorophenyl moiety, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in tumor proliferation and angiogenesis. In vitro assays have demonstrated its potent inhibitory activity against VEGFR-2 and PDGFR-β, two critical targets in anti-angiogenic therapy. Molecular docking studies have further revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. These insights have paved the way for its evaluation in combination therapies, where it may enhance the efficacy of existing chemotherapeutic agents.

Pharmacokinetic studies of 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide have also provided valuable data on its bioavailability and metabolic stability. The compound exhibits favorable oral absorption and a moderate half-life in rodent models, making it a promising candidate for further development. Additionally, recent toxicity studies have indicated a manageable safety profile, with no significant off-target effects observed at therapeutic doses. These findings underscore its potential as a lead compound for the treatment of solid tumors and hematological malignancies.

Beyond its oncological applications, recent investigations have explored the compound's utility in other therapeutic areas. For instance, its anti-inflammatory properties have been evaluated in models of autoimmune diseases, where it has shown efficacy in suppressing pro-inflammatory cytokine production. Furthermore, structural analogs of the compound are being synthesized to optimize its pharmacological properties, with the aim of improving selectivity and reducing potential side effects. These efforts highlight the versatility of 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide as a scaffold for drug discovery.

In conclusion, the latest research on 4-fluoro-N-{3-(2-methoxyphenyl)aminoquinoxalin-2-yl}benzene-1-sulfonamide (CAS: 573707-28-5) underscores its multifaceted potential in medicinal chemistry. Its kinase inhibitory activity, combined with favorable pharmacokinetics and a tolerable safety profile, positions it as a promising candidate for further preclinical and clinical development. Future studies will likely focus on optimizing its structure-activity relationships and exploring its therapeutic applications in diverse disease contexts.